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Compound of Interest

Compound Name: 3-cyclopropyl-4-nitro-1H-indazole

Cat. No.: B12977790

Get Quote

Executive Summary
3-cyclopropyl-4-nitro-1H-indazole represents a privileged but sterically congested scaffold,

frequently utilized as a pharmacophore in kinase inhibitor development (e.g., JNK, AKT

pathways). Its characterization presents unique challenges due to the "peri-like" steric clash

between the C3-cyclopropyl ring and the C4-nitro group. This guide outlines a robust, self-

validating spectroscopic workflow to confirm identity, purity, and tautomeric preference, moving

beyond simple data listing to structural causality.

Part 1: Structural Dynamics & Tautomerism
Before interpretation, one must understand the molecule's dynamic behavior in solution. The

indazole core exists in a tautomeric equilibrium (

vs

).[1][2]

The Steric-Electronic Conflict
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In this specific derivative, the C4-nitro group exerts a profound deshielding effect on the

adjacent C5-proton and the N1-proton. However, the critical feature is the steric hindrance

between the bulky C3-cyclopropyl group and the C4-nitro group.

Consequence: To minimize Van der Waals repulsion, the nitro group likely rotates out of the

aromatic plane, or the cyclopropyl ring adopts a bisected conformation perpendicular to the

indazole plane. This "steric inhibition of resonance" affects UV

and reduces the electron-withdrawing power of the nitro group on the ring system.
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Figure 1: Tautomeric equilibrium and steric influence.[1] The 1H-form is generally dominant in

DMSO-

, but the C4-nitro group increases the acidity of

, accelerating exchange rates.

Part 2: Nuclear Magnetic Resonance (NMR) Strategy
Solvent Selection Protocol

Primary:DMSO-

is mandatory.

Reasoning: It is the only standard solvent capable of slowing the rapid proton exchange of

the indazole

, allowing it to appear as a distinct broad singlet (typically

13.0–14.0 ppm). In
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, this signal is often lost or extremely broad.

Secondary:Acetone-

if DMSO peaks overlap with critical aliphatic signals, though solubility may be lower.

1H NMR Assignment (Predictive Data)
The following table synthesizes expected shifts based on additive substituent effects (Indazole

core + Nitro deshielding + Cyclopropyl anisotropy).
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Proton Type

Predicted
Shift (

ppm)

Multiplicity
Coupling (

Hz)

Structural
Insight

NH
Exchangeabl

e
13.5 – 14.2 br s -

Confirms 1H-

indazole

core; highly

deshielded by

aromaticity

and

.

H-5 Aromatic 7.6 – 7.8 d 8.0 (Ortho)

Deshielded

by adjacent

C4-

. Key

diagnostic for

4-nitro

position.

H-6 Aromatic 7.4 – 7.5 dd 8.0, 7.5

Pseudo-

triplet; meta

to nitro.

H-7 Aromatic 7.8 – 7.9 d 8.0

Deshielded

by N1 lone

pair proximity.

Cp-CH Methine 2.6 – 2.9 m -

Shielded

relative to

aromatics;

diagnostic for

C3-

substitution.

Cp-CH2 Methylene 1.0 – 1.2 m - "Roofing"

effect often

seen; distinct
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from alkyl

chains.

Cp-CH2 Methylene 0.8 – 1.0 m -

High field due

to ring current

anisotropy.

The "Regio-Validation" Workflow (NOESY)
A common synthetic error is nitration at the C6 position or N-alkylation rather than C3-

cyclopropylation. You must validate the C3-C4 proximity.

Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

Critical Correlation: Look for a cross-peak between the Cyclopropyl Methine (Cp-CH) and H-

5 (aromatic).

If 4-Nitro is present:[2][3][4][5][6] There is NO proton at C4. Therefore, you will see NO

strong NOE between the cyclopropyl group and the aromatic ring protons (because H-4 is

replaced by

).

If 6-Nitro (Isomer) is present: H-4 is present.[2][4][7][8][9] You WILL see a strong NOE

between Cp-CH and H-4.

Conclusion:Absence of NOE between Cp-CH and the ortho-aromatic proton is the positive

identification for the 4-nitro isomer.

Part 3: Vibrational Spectroscopy (IR)
FT-IR provides a rapid "fingerprint" validation of the functional groups.

Nitro Group (

):

Asymmetric Stretch: Strong band at 1530 ± 10 cm⁻¹.
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Symmetric Stretch: Strong band at 1350 ± 10 cm⁻¹.

Note: If the nitro group is twisted out of plane due to the cyclopropyl steric clash, these

bands may shift to slightly higher frequencies (reduced conjugation).

Indazole Ring:

N-H Stretch: Broad band at 3100–3400 cm⁻¹ (often overlaps with C-H, clearer in solid

state/KBr).

C=N Stretch: Distinct band around 1615–1625 cm⁻¹.

Part 4: Mass Spectrometry & Purity Profiling
Ionization Strategy

Method: ESI+ (Electrospray Ionization, Positive Mode).

Expected Ion:

.

Isotopic Pattern: Nitrogen rule applies (odd molecular weight = odd number of nitrogens).

Fragmentation Logic (MS/MS)
In MS/MS, the stability of the cyclopropyl ring varies.

Loss of

: Common neutral loss of 46 Da (

).

Cyclopropyl Ring Opening: The strained ring may open or be lost as propene/cyclopropane

radical, though less common than nitro loss.

RDA (Retro-Diels-Alder): Rare in indazoles but possible under high energy.

Part 5: Electronic Absorption (UV-Vis)
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The UV spectrum is the most sensitive indicator of the steric twist mentioned in Part 1.

Typical Indazole

: ~250–300 nm.

Effect of 4-Nitro: Usually causes a bathochromic (red) shift due to extended conjugation.

The "Twist" Effect: Because the 3-cyclopropyl group forces the 4-nitro group out of planarity,

the expected red shift is dampened.

Observation: The

will be blue-shifted (hypsochromic) compared to a planar analogue like 4-nitroindazole
(without the C3 substituent). This is a subtle but high-level confirmation of the steric
environment.

Part 6: Analytical Workflow Diagram
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Crude Sample
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Figure 2: Analytical decision tree for validating the regiochemistry of the nitro and cyclopropyl

substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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